Cas no 1179718-29-6 (5-(5-Fluoro-2-methylphenyl)thiazol-2-amine)

• Product Name: 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine
• CAS No: 1179718-29-6
• MF: C₁₀H₉FN₂S
• MW: 208.26
• CID: 5075703
• Update Time: 2025-07-22

5-(5-Fluoro-2-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine

• Inchi： 1S/C10H9FN2S/c1-6-2-3-7(11)4-8(6)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： ZHCRZCLIGXGQAT-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC=C2C)=CN=C1N

Additional information on 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine

Comprehensive Overview of 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine (CAS No. 1179718-29-6): Properties, Applications, and Research Insights

5-(5-Fluoro-2-methylphenyl)thiazol-2-amine (CAS No. 1179718-29-6) is a specialized organic compound belonging to the thiazole derivative family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a fluorinated phenyl ring coupled with a thiazole-2-amine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes, including the fluoro and methyl substituents, contribute to its potential in modulating biological activity, particularly in drug discovery targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for fluorinated heterocycles like 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its applications in cancer therapeutics, where thiazole derivatives exhibit promising anti-proliferative effects. Additionally, its role in central nervous system (CNS) drug development is under investigation, aligning with the rising interest in neuroprotective compounds and blood-brain barrier permeability optimization.

From a synthetic chemistry perspective, CAS No. 1179718-29-6 serves as a critical building block for structure-activity relationship (SAR) studies. Its electron-withdrawing fluoro group and steric influence of the methyl group allow fine-tuning of molecular interactions, a hot topic in computational chemistry and AI-driven drug design. This aligns with trending searches such as "fluorine in drug design" and "thiazole-based therapeutics," reflecting the compound's relevance in modern medicinal chemistry.

Environmental and green chemistry considerations are also pivotal. The compound's synthetic routes are being optimized to reduce hazardous waste, addressing the demand for sustainable chemical processes. Analytical techniques like HPLC and LC-MS are routinely employed to ensure high purity, a key concern for industries prioritizing quality control and regulatory compliance.

In summary, 5-(5-Fluoro-2-methylphenyl)thiazol-2-amine (CAS No. 1179718-29-6) exemplifies the intersection of innovative chemistry and biomedical research. Its multifaceted applications—from drug discovery to material science—make it a compound of enduring interest, particularly in an era dominated by precision medicine and targeted therapies.